Cas no 898444-59-2 (2-1-(3,4,5-triethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole)

• Product Name: 2-1-(3,4,5-triethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole
• CAS No: 898444-59-2
• MF: C₂₅H₃₁N₃O₄
• MW: 437.531346559525
• CID: 5484261
• Update Time: 2025-05-30

2-1-(3,4,5-triethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• [4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(3,4,5-triethoxyphenyl)methanone
• Methanone, [4-(1H-benzimidazol-2-yl)-1-piperidinyl](3,4,5-triethoxyphenyl)-
• 2-1-(3,4,5-triethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

• Inchi： 1S/C25H31N3O4/c1-4-30-21-15-18(16-22(31-5-2)23(21)32-6-3)25(29)28-13-11-17(12-14-28)24-26-19-9-7-8-10-20(19)27-24/h7-10,15-17H,4-6,11-14H2,1-3H3,(H,26,27)
• InChI Key： KSKOXJVUCJESQA-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2NC3=CC=CC=C3N=2)CC1)(C1=CC(OCC)=C(OCC)C(OCC)=C1)=O

Additional information on 2-1-(3,4,5-triethoxybenzoyl)piperidin-4-yl-1H-1,3-benzodiazole

Compound CAS No 898444-59-2: 2-(1-(3,4,5-Triethoxybenzoyl)piperidin-4-yl)-1H-1,3-benzodiazole

The compound CAS No 898444-59-2, also known as 2-(1-(3,4,5-triethoxybenzoyl)piperidin-4-yl)-1H-1,3-benzodiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, optical materials, and advanced functional polymers.

Structural Insights and Properties

The molecular structure of CAS No 898444-59-2 is characterized by a benzodiazole core, which is a heterocyclic aromatic system known for its stability and fluorescence properties. The benzodiazole moiety is further substituted with a piperidine ring, which introduces additional flexibility and potential for bioactivity. The 3,4,5-triethoxybenzoyl group attached to the piperidine ring adds electron-donating functionalities, enhancing the molecule's electronic properties and reactivity.

Recent studies have highlighted the importance of such structures in optoelectronic materials. The combination of the benzodiazole core with the triethoxybenzoyl substituent creates a molecule with tailored electronic transitions, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Synthesis and Optimization

The synthesis of CAS No 898444-59-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzodiazole core through condensation reactions and the subsequent attachment of the triethoxybenzoyl group via esterification or amide coupling reactions.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, improving yield and purity. These optimizations are critical for scaling up production to meet growing demand in both academic research and industrial applications.

Applications in Drug Development

The unique combination of structural features in CAS No 898444-59-2 makes it an attractive candidate for drug development. The benzodiazole core is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). The presence of the triethoxybenzoyl group further enhances bioavailability and pharmacokinetic properties.

Preliminary in vitro studies have shown promising results in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. This has sparked interest among pharmaceutical companies exploring new therapeutic avenues for neuroprotective agents.

Role in Advanced Materials Science

Beyond its biological applications, CAS No 898444-59-2 has found utility in materials science as a building block for advanced functional polymers. Its fluorescence properties make it ideal for use in sensors and imaging agents.

Incorporating this compound into polymer frameworks has led to materials with enhanced mechanical strength and thermal stability. These properties are particularly valuable in aerospace and automotive industries where high-performance materials are critical.

Environmental Considerations and Sustainability

In line with global trends toward sustainable chemistry, researchers are exploring eco-friendly synthesis routes for CAS No 898444-59-2. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production.

Bio-based feedstocks are being investigated as alternatives to traditional petrochemical starting materials. These efforts align with broader industry goals of reducing carbon footprints while maintaining high standards of product quality.

Conclusion

The compound CAS No 898444-59-2: 2-(1-(3,4,5-triethoxybenzoyl)piperidin-4-yl)-1H-1,3-benzodiazole represents a significant advancement in modern organic chemistry. Its versatile structure offers opportunities across multiple disciplines, from drug discovery to materials innovation.

As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.